Cas no 1040663-84-0 (8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1040663-84-0
• MF: C₂₂H₂₄ClN₃O₂
• MW: 397.897864341736
• CID: 6398354
• PubChem ID: 27376039
• Update Time: 2025-05-30

8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(4-chlorobenzyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5046-0091
• 1040663-84-0
• AKOS024493377
• SR-01000920365
• SR-01000920365-1
• CCG-306234

• Inchi： 1S/C22H24ClN3O2/c1-16-2-4-18(5-3-16)15-26-20(27)22(24-21(26)28)10-12-25(13-11-22)14-17-6-8-19(23)9-7-17/h2-9H,10-15H2,1H3,(H,24,28)
• InChI Key： OIPSCMXZNZZWHW-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC3=CC=C(Cl)C=C3)CC2)C(=O)N(CC2=CC=C(C)C=C2)C1=O

Computed Properties

• Exact Mass: 397.1557047g/mol
• Monoisotopic Mass: 397.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Analysis of 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040663-84-0)

The compound 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1040663-84-0) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a 1,3,8-triazaspiro[4.5]decane core with substituted phenylmethyl groups, offering a versatile scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating central nervous system (CNS) targets and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione has surged, driven by their ability to enhance molecular rigidity and improve bioavailability. This aligns with current trends in fragment-based drug design (FBDD) and targeted protein degradation, where such structures are prized for their 3D complexity. The compound's chlorophenyl and methylphenyl substituents further contribute to its lipophilicity, a critical factor in blood-brain barrier (BBB) penetration—a hot topic in neurotherapeutic development.

Synthetic routes to CAS No. 1040663-84-0 often involve multicomponent reactions (MCRs), a green chemistry approach gaining traction due to its atom economy. Analytical characterization typically employs high-resolution mass spectrometry (HRMS) and NMR spectroscopy, techniques frequently searched by synthetic chemists. The compound's dione moiety also makes it a candidate for studying hydrogen-bonding interactions in protein-ligand binding, a key focus area in computational chemistry and AI-driven drug discovery platforms.

From a commercial perspective, 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is cataloged by major chemical suppliers as a research-grade intermediate. Its pricing and availability trends are often queried alongside terms like "custom synthesis" and "scale-up protocols", reflecting industry needs. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper personal protective equipment (PPE) is recommended—a detail emphasized in recent laboratory safety guidelines.

Emerging studies suggest derivatives of this triazaspirodecane skeleton may influence G-protein-coupled receptors (GPCRs), particularly those implicated in metabolic disorders. This positions CAS No. 1040663-84-0 as a valuable tool compound for medicinal chemistry teams exploring allosteric modulators. Patent landscapes reveal growing IP activity around similar spiroheterocycles, with applications ranging from anti-inflammatory agents to crop protection chemicals.

For researchers troubleshooting synthesis, common search queries include "purification methods for polar spiro compounds" and "solubility of triazaspiro[4.5]decane derivatives". The compound's crystalline properties make it suitable for X-ray diffraction studies, a technique widely discussed in crystallography forums. Stability data indicates compatibility with standard lyophilization procedures, important for formulation scientists.

In conclusion, 8-[(4-chlorophenyl)methyl]-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual aromatic substitution pattern and spiro-fused ring system offer multiple vectors for lead compound development, addressing contemporary challenges in small-molecule therapeutics. As high-throughput screening (HTS) technologies advance, this compound class may unlock novel pharmacophores for undruggable targets.